Cas no 1296114-57-2 (Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate)

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate structure

1296114-57-2 structure

Product Name:Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate

CAS No:1296114-57-2

MF:C₁₀H₁₄F₂O₄

MW:236.212570667267

CID:1030177

PubChem ID:58237126

Update Time:2025-04-20

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate
- SCHEMBL1651106
- 1296114-57-2
- 1,3-DIMETHYL 5,5-DIFLUOROCYCLOHEXANE-1,3-DICARBOXYLATE
- DB-351208
- GOPQWNFHKWAXNX-UHFFFAOYSA-N
- DTXSID70728981
- Dimethyl5,5-difluorocyclohexane-1,3-dicarboxylate
- MDL： MFCD26406253
- Inchi： 1S/C10H14F2O4/c1-15-8(13)6-3-7(9(14)16-2)5-10(11,12)4-6/h6-7H,3-5H2,1-2H3
- InChI Key： GOPQWNFHKWAXNX-UHFFFAOYSA-N
- SMILES： FC1(CC(C(=O)OC)CC(C(=O)OC)C1)F

Computed Properties

Exact Mass: 236.08601525g/mol
Monoisotopic Mass: 236.08601525g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.6Å²

Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM200709-1g	dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate	1296114-57-2	95%	1g	$580	2021-08-05
Chemenu	CM200709-1g	dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate	1296114-57-2	95%	1g	$580	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1803727-1g	Dimethyl 5,5-difluorocyclohexane-1,3-dicarboxylate	1296114-57-2	98%	1g	￥4949.00	2024-08-09

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2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

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